Cas no 1594831-28-3 (Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-)

• Product Name: Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-
• CAS No: 1594831-28-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5291188
• Update Time: 2025-07-30

Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-

• Inchi： 1S/C8H15NO2/c1-2-11-5-7(10)8(6-9)3-4-8/h2-6,9H2,1H3
• InChI Key： LZEZVPGMLOOTCQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1(CN)CC1)COCC

Additional information on Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-

Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- (CAS No. 1594831-28-3): An Overview of Its Structure, Properties, and Applications

Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- (CAS No. 1594831-28-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, an aminomethyl group, and an ethoxy substituent. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The structure of Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- is particularly noteworthy. The cyclopropyl ring, a three-membered ring with high ring strain, imparts unique conformational flexibility and reactivity to the molecule. The aminomethyl group provides the compound with basic properties and potential for hydrogen bonding, while the ethoxy substituent adds polarity and solubility characteristics. These features collectively influence the compound's interactions with biological systems and its potential therapeutic applications.

In terms of physical properties, Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but less so in water. The compound's solubility profile is crucial for its use in various experimental settings, including in vitro assays and in vivo studies.

Recent research has focused on the biological activities of Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Furthermore, the compound has been investigated for its potential as an analgesic agent. Research conducted at the University of California found that Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- exhibited significant pain-relieving effects in rodent models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways through interaction with specific receptors or enzymes involved in pain signaling.

The pharmacokinetic properties of Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- have also been studied to assess its suitability for clinical applications. Preclinical data indicate that the compound has favorable oral bioavailability and a moderate half-life, suggesting that it can be effectively administered orally for therapeutic purposes. Additionally, the compound has shown low toxicity in animal models, which is a critical factor for its potential use in human patients.

In terms of synthesis, several methods have been developed to produce Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy-. One common approach involves the reaction of cyclopropylmethylamine with ethyl chloroacetate followed by deprotection to yield the final product. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for research and development purposes.

The applications of Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- extend beyond its potential as a therapeutic agent. The compound's unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the synthesis of novel drugs targeting specific diseases or conditions.

In conclusion, Ethanone, 1-[1-(aminomethyl)cyclopropyl]-2-ethoxy- (CAS No. 1594831-28-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.